Cas no 27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-)
27326-88-1 structure
Product Name:2-Cyclopenten-1-one, 3-acetyl-
CAS No:27326-88-1
MF:C7H8O2
MW:124.137222290039
CID:1429688
PubChem ID:11205750
Update Time:2025-04-20
2-Cyclopenten-1-one, 3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 3-acetyl-
- 3-acetylcyclopent-2-en-1-one
- SCHEMBL2600397
- 3-acetylcyclopent-2-enone
- 27326-88-1
- DTXSID40458607
-
- Inchi: 1S/C7H8O2/c1-5(8)6-2-3-7(9)4-6/h4H,2-3H2,1H3
- InChI Key: DNWHNEMQSUQAQB-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C)=O)CC1
Computed Properties
- Exact Mass: 124.05244
- Monoisotopic Mass: 124.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Cyclopenten-1-one, 3-acetyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-) Related Products
- 2758-18-1(3-methylcyclopent-2-en-1-one)
- 1011-12-7(2-Cyclohexylidene-cyclohexanone)
- 488-10-8(cis-jasmone)
- 1120-73-6(2-Methyl-2-cyclopentenone)
- 95-41-0(dihydroisojasmone)
- 16112-10-0(1-(cyclopent-1-en-1-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk